Cas no 500149-91-7 (Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)-)

Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)- structure
500149-91-7 structure
Product Name:Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)-
CAS No:500149-91-7
MF:C14H13ClO
MW:232.705423116684
CID:1548910
PubChem ID:71366901
Update Time:2025-04-21

Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)-
    • 1-chloro-3-methyl-2-phenylmethoxybenzene
    • 500149-91-7
    • DTXSID50790247
    • SCHEMBL21306451
    • 2-(Benzyloxy)-1-chloro-3-methylbenzene
    • Inchi: 1S/C14H13ClO/c1-11-6-5-9-13(15)14(11)16-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3
    • InChI Key: ONXYOXBUHWPFDU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.06559
  • Monoisotopic Mass: 232.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1736802-1g
2-(Benzyloxy)-1-chloro-3-methylbenzene
500149-91-7 98%
1g
¥2875.00 2024-05-11
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.